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Compound of Interest

Compound Name: Allitol-13C

Cat. No.: B12402330 Get Quote

This document provides essential safety and logistical information, including operational and

disposal plans for Allitol-13C. The following procedural, step-by-step guidance is intended for

researchers, scientists, and drug development professionals to ensure the safe handling and

disposal of this compound.

Summary of Allitol Properties
While Allitol-13C is a stable isotope-labeled compound, its chemical and physical properties

are essentially the same as its unlabeled parent compound, Allitol. Allitol is not classified as a

hazardous material.

Property Data

Molecular Formula C₅¹³CH₁₄O₆[1]

Molecular Weight 183.17 g/mol [1]

Appearance White crystalline powder

Melting Point 109 °C[2]

Solubility Highly soluble in water

Storage Temperature 2-8°C Refrigerator[1]

Hazard Classification Not a hazardous substance or mixture[3]
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Step-by-Step Disposal Protocol
The carbon-13 isotope in Allitol-13C is stable and non-radioactive, therefore it does not require

special disposal considerations beyond those for the parent compound. The primary principle

for disposal is to comply with all federal, state, and local environmental regulations.

Step 1: Consult Institutional and Local Guidelines

Before initiating any disposal procedure, the most critical step is to consult your organization's

Environmental Health and Safety (EHS) department and review local regulations. These

guidelines will provide specific instructions tailored to your facility's capabilities and legal

requirements.

Step 2: Wear Appropriate Personal Protective Equipment (PPE)

When handling Allitol-13C for disposal, always wear appropriate PPE to ensure personal

safety. This includes:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 3: Waste Characterization

The proper disposal route depends on whether the Allitol-13C waste is mixed with any

hazardous substances.

Uncontaminated Allitol-13C: This refers to the pure, solid compound or a simple aqueous

solution of Allitol-13C.

Contaminated Allitol-13C: This is Allitol-13C that has been mixed with hazardous solvents,

reagents, or other regulated chemicals during an experimental procedure.

Step 4: Disposal of Uncontaminated Allitol-13C
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For pure, uncontaminated Allitol-13C, the following procedures generally apply, subject to EHS

approval:

Small Quantities (Solid): Small amounts of solid Allitol-13C can typically be securely

contained and disposed of in the regular laboratory trash.

Aqueous Solutions: Dilute aqueous solutions can generally be disposed of down the sanitary

sewer system. It is recommended to flush the drain with copious amounts of water to ensure

adequate dilution.

Step 5: Disposal of Contaminated Allitol-13C

If the Allitol-13C waste is contaminated with hazardous materials, it must be managed as

hazardous waste. The disposal protocol will be dictated by the hazardous components in the

mixture.

Segregation: Do not mix with other waste streams.

Containerization: Use a designated, leak-proof, and chemically compatible container.

Labeling: Clearly label the waste container with its complete contents, including the names

and concentrations of all components.

Storage: Store the hazardous waste in a designated satellite accumulation area according to

your institution's procedures for collection by a licensed professional waste disposal service.

Step 6: Decontamination and Disposal of Empty Containers

Empty containers that held Allitol-13C should be triple-rinsed with a suitable solvent (e.g.,

water). The rinsate should be disposed of following the guidelines for aqueous solutions. Once

decontaminated, the containers can typically be disposed of in the regular trash or recycled,

depending on institutional policies.

Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the appropriate disposal

route for Allitol-13C waste.
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Caption: Decision workflow for the proper disposal of Allitol-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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